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Compound of Interest

Compound Name: 3-Ethyl-5,5-dimethyloctane

Cat. No.: B14542326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of 3-Ethyl-5,5-
dimethyloctane as a reference standard in various analytical applications. Its well-defined

structure and physical properties make it a suitable candidate for qualitative and quantitative

analyses, particularly in chromatography and spectroscopy.

Introduction
3-Ethyl-5,5-dimethyloctane is a branched-chain alkane with the molecular formula C12H26.

[1][2][3] As a saturated hydrocarbon, it is chemically inert, making it an excellent internal or

external standard for analytical methods where non-reactivity is crucial. Its primary applications

are in gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) for the

identification and quantification of other volatile and semi-volatile organic compounds.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Ethyl-5,5-dimethyloctane is presented

in Table 1. These properties are essential for its application as an analytical standard,

influencing its behavior in chromatographic systems.

Table 1: Physicochemical Properties of 3-Ethyl-5,5-dimethyloctane
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Property Value Source

Molecular Formula C12H26 [1][2][3]

Molecular Weight 170.33 g/mol [1][2][3]

CAS Registry Number 62183-71-5 [1][2][3]

IUPAC Name 3-ethyl-5,5-dimethyloctane [2]

Boiling Point

Estimated 190-210 °C

(structurally similar to other

C12 alkanes)

N/A

Density Estimated 0.75 - 0.77 g/cm³ N/A

Appearance Colorless liquid (presumed) N/A

Applications
The primary application of 3-Ethyl-5,5-dimethyloctane is as a reference standard in analytical

chemistry.

Internal Standard in Gas Chromatography (GC): Due to its chemical inertness and volatility, it

can be added in a known quantity to samples before GC analysis. By comparing the peak

area of the analyte to the peak area of the internal standard, precise quantification can be

achieved, correcting for variations in injection volume and detector response.

Retention Time Marker: In complex mixtures, 3-Ethyl-5,5-dimethyloctane can serve as a

retention time marker to aid in the identification of other compounds by relative retention

time.

System Suitability Standard: It can be used to verify the performance of a GC system,

ensuring that parameters such as resolution, peak shape, and detector response are within

acceptable limits before running analytical samples.

Experimental Protocols
The following are detailed protocols for the use of 3-Ethyl-5,5-dimethyloctane as a reference

standard.
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4.1. Preparation of Standard Solutions

Accurate preparation of standard solutions is critical for quantitative applications.

Materials:

3-Ethyl-5,5-dimethyloctane (high purity, >98%)

High-purity solvent (e.g., hexane, pentane, or dichloromethane, GC grade)

Class A volumetric flasks

Calibrated micropipettes or analytical balance

Protocol:

Primary Stock Solution (e.g., 1000 µg/mL):

Accurately weigh approximately 10 mg of 3-Ethyl-5,5-dimethyloctane using an analytical

balance.

Quantitatively transfer the weighed compound to a 10 mL Class A volumetric flask.

Dissolve the compound in a small amount of the chosen solvent.

Fill the flask to the mark with the solvent.

Cap the flask and invert it several times to ensure homogeneity.

Working Standard Solutions:

Prepare a series of working standard solutions by serial dilution of the primary stock

solution to cover the desired concentration range for the calibration curve. For example, to

prepare a 100 µg/mL working standard, transfer 1 mL of the 1000 µg/mL stock solution to

a 10 mL volumetric flask and dilute to the mark with the solvent.

4.2. Protocol for Use as an Internal Standard in GC-MS Analysis
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This protocol describes the use of 3-Ethyl-5,5-dimethyloctane as an internal standard for the

quantification of a hypothetical analyte in a sample matrix.

Workflow for Internal Standard Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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